Cas no 338733-58-7 (3-benzyl-8-azabicyclo3.2.1octane)

• Product Name: 3-benzyl-8-azabicyclo3.2.1octane
• CAS No: 338733-58-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 1460244
• PubChem ID: 18461105
• Update Time: 2025-05-23

3-benzyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-(phenylmethyl)-
• AKOS026596669
• EN300-91381
• CHEMBL4936917
• XEAIOOIYKSSSPU-UHFFFAOYSA-N
• SCHEMBL4577960
• 3-benzyl-8-azabicyclo[3.2.1]octane
• CS-0264009
• Z1262252814
• CCG-210770
• 3-benzyl-8-aza-bicyclo[3.2.1]octane
• 338733-58-7
• 3-benzyl-8-azabicyclo3.2.1octane

• Inchi： 1S/C14H19N/c1-2-4-11(5-3-1)8-12-9-13-6-7-14(10-12)15-13/h1-5,12-15H,6-10H2
• InChI Key： XEAIOOIYKSSSPU-UHFFFAOYSA-N
• SMILES： N1C2CCC1CC(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 201.15187
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

3-benzyl-8-azabicyclo3.2.1octane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-benzyl-8-azabicyclo3.2.1octane

3-Benzyloxy-8-Azabicyclo[3.2.1]Octane: A Comprehensive Overview

3-Benzyloxy-8-Azabicyclo[3.2.1]Octane, also known by its CAS number 338733-58-7, is a structurally unique bicyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are characterized by the presence of a nitrogen atom within a bicyclic framework. The benzyloxy group attached at the 3-position of the bicyclo[3.2.1]octane ring system introduces additional complexity and functionality to the molecule, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-benzyloxy-8-azabicyclo[3.2.1]octane typically involves multi-step organic reactions, often utilizing ring-closing techniques or cycloaddition processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are highly valuable for pharmacological studies. The compound's rigid bicyclic structure provides a platform for exploring its stereochemical properties and reactivity under various reaction conditions.

One of the most promising applications of 3-benzyloxy-8-azabicyclo[3.2.1]octane lies in its potential as a building block for drug discovery programs. Its unique structure allows for the incorporation of diverse functional groups, enabling the creation of novel bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have explored its use in designing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

Recent studies have also highlighted the role of azabicyclo[3.2.1]octane derivatives in materials science, particularly in the development of advanced polymers and nanomaterials. The compound's ability to form stable covalent bonds with other molecules makes it a candidate for constructing high-performance materials with applications in electronics and energy storage.

In terms of biological activity, 3-benzyloxy-8-azabicyclo[3.2.1]octane has shown moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound in anticancer drug development programs. Preclinical studies indicate that the compound exhibits selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells, which is a desirable trait for therapeutic agents.

The structural versatility of azabicyclo[3.2.1]octane derivatives also extends to their use in catalysis, where they can serve as ligands or templates for homogeneous catalysts in organic transformations. Recent reports have demonstrated their utility in asymmetric induction during key organic reactions, such as aldol additions and Michael additions.

From an environmental standpoint, researchers are investigating the biodegradation pathways of benzyloxy-containing compounds to assess their ecological impact and develop sustainable synthetic routes that minimize waste generation.

In conclusion, 3-benzyloxy-8-azabicyclo[3.2.1]octane (CAS No: 338733-58-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines